Cas no 4144-31-4 (4'-methylbiphenyl-4-yl 3,4-dimethoxybenzoate)

• Product Name: 4'-methylbiphenyl-4-yl 3,4-dimethoxybenzoate
• CAS No: 4144-31-4
• MF: C₂₂H₂₀O₄
• MW: 348.391806602478
• CID: 1516124
• PubChem ID: 2268408
• Update Time: 2025-04-21

4'-methylbiphenyl-4-yl 3,4-dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 4'-Methylbiphenyl-4-yl 3,4-dimethoxybenzoate
• benzoic acid, 3,4-dimethoxy-, 4'-methyl[1,1'-biphenyl]-4-yl ester
• [4-(4-methylphenyl)phenyl] 3,4-dimethoxybenzoate
• ST50182572
• 4'-methyl-4-biphenylyl 3,4-dimethoxybenzoate
• 4144-31-4
• DTXSID60367469
• 4-(4-methylphenyl)phenyl 3,4-dimethoxybenzoate
• AKOS002263804
• Oprea1_513235
• STL478374
• 4'-methylbiphenyl-4-yl 3,4-dimethoxybenzoate

• Inchi： 1S/C22H20O4/c1-15-4-6-16(7-5-15)17-8-11-19(12-9-17)26-22(23)18-10-13-20(24-2)21(14-18)25-3/h4-14H,1-3H3
• InChI Key： MUFIFFDLANUBMN-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=C(C=1)OC)OC)=O)C1C=CC(=CC=1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 348.1362
• Monoisotopic Mass: 348.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Density: 1.152
• Boiling Point: 511.2°C at 760 mmHg
• Flash Point: 223.9°C
• Refractive Index: 1.58
• PSA: 44.76